Cas no 1443348-47-7 (1-(4,5-Difluoro-3-ethoxyphenyl)ethanol)

• Product Name: 1-(4,5-Difluoro-3-ethoxyphenyl)ethanol
• CAS No: 1443348-47-7
• MF: C₁₀H₁₂F₂O₂
• MW: 202.197890281677
• MDL: MFCD22370224
• CID: 5170406
• Update Time: 2026-03-04

1-(4,5-Difluoro-3-ethoxyphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4,5-Difluoro-3-ethoxyphenyl)ethanol
• 1-(3-Ethoxy-4,5-difluorophenyl)ethanol

• MDL： MFCD22370224
• Inchi： 1S/C10H12F2O2/c1-3-14-9-5-7(6(2)13)4-8(11)10(9)12/h4-6,13H,3H2,1-2H3
• InChI Key： SLZIVWMMESEQLV-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC(F)=C(F)C(OCC)=C1)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(4,5-Difluoro-3-ethoxyphenyl)ethanol

Introduction to 1-(4,5-Difluoro-3-ethoxyphenyl)ethanol (CAS No. 1443348-47-7) in Modern Chemical and Pharmaceutical Research

1-(4,5-Difluoro-3-ethoxyphenyl)ethanol, identified by the chemical identifier CAS No. 1443348-47-7, represents a compound of significant interest in the realm of chemical and pharmaceutical research. This molecule, characterized by its unique structural features—including a difluoro substitution pattern on a phenyl ring and an ethoxy group at the third position—has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of fluorine atoms, in particular, is well-documented for its ability to modulate metabolic stability, binding affinity, and overall pharmacological properties, making this compound a promising candidate for further exploration.

The synthesis and characterization of 1-(4,5-Difluoro-3-ethoxyphenyl)ethanol involve meticulous attention to detail, given the complexity of its molecular framework. The difluoro and ethoxy substituents contribute to a distinct electronic environment around the aromatic ring, which can influence both the reactivity and the interactions with biological targets. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, including 1H NMR and 13C NMR, as well as mass spectrometry (MS), are employed to confirm the structural integrity of the compound. These analytical methods provide critical insights into the molecular structure, helping researchers validate their synthetic pathways and prepare for subsequent pharmacological evaluations.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced bioavailability and resistance to enzymatic degradation. The incorporation of fluorine atoms into pharmaceuticals has been shown to improve binding interactions with biological receptors, often leading to more potent and selective drug candidates. The difluoro substitution in 1-(4,5-Difluoro-3-ethoxyphenyl)ethanol is particularly noteworthy, as it may confer additional metabolic stability compared to its non-fluorinated analogs. This stability is crucial for ensuring that the compound remains active within the physiological environment for an extended period, thereby increasing its therapeutic efficacy.

The ethoxy group at the third position of the phenyl ring further contributes to the compound's pharmacological profile. Ethoxy-substituted aromatic compounds are known to exhibit diverse biological activities, ranging from anti-inflammatory effects to potential anticancer properties. The combination of these two substituents—difluoro and ethoxy—may synergistically enhance the compound's interaction with target enzymes or receptors, leading to novel therapeutic applications. For instance, studies have suggested that fluorinated ethoxybenzenes can act as inhibitors of certain kinases or other enzymes involved in cellular signaling pathways relevant to diseases such as cancer or neurodegenerative disorders.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of molecules like 1-(4,5-Difluoro-3-ethoxyphenyl)ethanol with greater accuracy before conducting expensive experimental trials. Molecular docking simulations and quantum mechanical calculations can be used to model how this compound interacts with potential biological targets, providing valuable insights into its mechanism of action. These computational approaches complement traditional experimental methods by allowing researchers to screen large libraries of compounds rapidly and identify promising candidates for further investigation.

The potential applications of 1-(4,5-Difluoro-3-ethoxyphenyl)ethanol extend beyond basic research; it holds promise for development into novel therapeutic agents. Given its structural complexity and unique substituent patterns, this compound may serve as a scaffold for designing new drugs targeting various diseases. For example, fluorinated aromatic alcohols have been explored in the development of antiviral agents due to their ability to interfere with viral replication mechanisms. Additionally, the alcohol functional group (-OH) present in this molecule could be further modified through derivatization reactions to enhance specific pharmacological properties or improve solubility profiles.

In conclusion,1-(4,5-Difluoro-3-ethoxyphenyl)ethanol (CAS No. 1443348-47-7) represents a fascinating subject of study in chemical biology and pharmaceutical chemistry. Its unique structural features—particularly the presence of both difluoro and ethoxy substituents—make it a compelling candidate for further exploration into drug discovery efforts aimed at addressing unmet medical needs. As research continues in this field,1-(4,5-Difluoro-3-ethoxyphenyl)ethanol may emerge as a key intermediate or lead compound contributing significantly to advancements in medicinal chemistry.